Cas no 2200766-00-1 (1-(2,2-difluoroethyl)-4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 1-(2,2-difluoroethyl)-4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2200766-00-1
• MF: C₉H₁₃F₂N₃O₂
• MW: 233.215228796005
• CID: 5326161
• Update Time: 2025-07-14

1-(2,2-difluoroethyl)-4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 2-(2,2-difluoroethyl)-4-methyl-5-(oxolan-2-yl)-1,2,4-triazol-3-one

• Inchi： 1S/C9H13F2N3O2/c1-13-8(6-3-2-4-16-6)12-14(9(13)15)5-7(10)11/h6-7H,2-5H2,1H3
• InChI Key： IBFTZEZFLHZEBB-UHFFFAOYSA-N
• SMILES： FC(CN1C(N(C)C(C2CCCO2)=N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 0.8
• Topological Polar Surface Area: 45.1

Additional information on 1-(2,2-difluoroethyl)-4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

Introduction to 1-(2,2-difluoroethyl)-4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2200766-00-1)

1-(2,2-difluoroethyl)-4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2200766-00-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolones and is characterized by the presence of a difluoroethyl group and an oxolan ring, which contribute to its distinct chemical and biological properties.

The difluoroethyl moiety in the compound is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles. This feature is particularly important in drug development, where optimizing the bioavailability and half-life of a compound can significantly impact its efficacy and safety. Recent studies have shown that the introduction of fluorine atoms can also modulate the binding affinity of molecules to their target receptors, making 1-(2,2-difluoroethyl)-4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one a promising candidate for further investigation in various therapeutic areas.

The oxolan ring, also known as tetrahydrofuran (THF), is a five-membered cyclic ether that imparts additional structural rigidity and conformational stability to the molecule. This structural characteristic can influence the compound's interactions with biological targets and enhance its selectivity. The presence of the oxolan ring has been associated with improved solubility and permeability properties, which are crucial for effective drug delivery and absorption.

In terms of its chemical synthesis, 1-(2,2-difluoroethyl)-4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one can be prepared through a series of well-defined synthetic steps. The key intermediates involved in the synthesis include 2-bromoethanol and 1H-imidazole derivatives. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have further optimized these processes, making it more feasible to produce this compound on a larger scale for preclinical and clinical studies.

One of the most promising applications of 1-(2,2-difluoroethyl)-4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one is in the treatment of neurological disorders. Preclinical studies have demonstrated that this compound exhibits potent neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. For instance, it has been shown to inhibit the activation of microglia and reduce oxidative stress in neuronal cells. These findings suggest that 1-(2,2-difluoroethyl)-4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective properties, 1-(2,2-difluoroethyl)-4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has also shown potential as an antiviral agent. In vitro studies have indicated that this compound can effectively inhibit the replication of several viral strains, including influenza virus and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral effects is not yet fully understood but is thought to involve interference with viral entry or replication processes. Further research is needed to elucidate these mechanisms and assess the compound's efficacy in vivo.

In addition to its therapeutic applications, 1-(2,2-difluoroethyl)-4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has also been explored for its use as a research tool in biochemical assays. Its unique structure makes it an excellent probe for studying protein-ligand interactions and enzyme kinetics. For example, it has been used to investigate the binding affinity of triazolone derivatives to specific enzymes involved in metabolic pathways. These studies provide valuable insights into the molecular mechanisms underlying various biological processes and can aid in the rational design of new drugs.

The safety profile of 1-(2,2-difluoroethyl)-4-methyl-3-(oxolan-2-y l)-4 , 5 -d ihydro - 1 H - 1 , ² , ⁴ -tr iaz ol - 5 -one has been evaluated through extensive toxicological studies. These assessments have shown that the compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, as with any new chemical entity (NCE), further safety evaluations are necessary before it can be advanced to human clinical trials.

Recent advancements in computational chemistry have also contributed to our understanding of 1-(2 , ² -dif lu oroet hyl ) - ⁴ -m eth yl - ³ -( ox ola n - ² -y l ) - ⁴ , ⁵ -d ihydro - ¹ H - ¹ , ² , ⁴ -tr iaz ol - ⁵ -one's properties. Molecular dynamics simulations have provided insights into its conformational behavior and interactions with biological targets at an atomic level. These computational tools are invaluable for predicting the pharmacological activity of compounds before they are synthesized or tested experimentally.

In conclusion, 1 -(² ,² -dif lu oroet hyl ) -⁴ -m eth yl -³ -( ox ola n -²-y l ) -⁴ ,⁵ -d ihydro -¹ H -¹ ,² ,⁴ -tr iaz ol -⁵-one (CAS No. ₂₂₀₀₇₆₆₋₀₀₋₁) represents a promising new compound with diverse potential applications in medicinal chemistry. Its unique structural features make it an attractive candidate for further research and development in areas such as neuroprotection and antiviral therapy. As ongoing studies continue to uncover more about its properties and mechanisms of action, this compound holds significant promise for advancing our understanding of complex biological systems and developing novel therapeutic strategies.